1-[(2-Benzothienylcarbonyl)amino]cyclohexanecarboxylic acid

• CAS RN: 652171-96-5
• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 1-(1-benzothiophene-2-carbonylamino)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C16H17NO3S/c18-14(13-10-11-6-2-3-7-12(11)21-13)17-16(15(19)20)8-4-1-5-9-16/h2-3,6-7,10H,1,4-5,8-9H2,(H,17,18)(H,19,20)
• InChI Key: CMXFACCTWJJJQG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)O)NC(=O)C2=CC3=CC=CC=C3S2

Description

1-[(2-Benzothienylcarbonyl)amino]cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C16H17NO3S and its molecular weight is 303.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

42 ml of 2N aqueous sodium hydroxide solution was added to a solution of 10 g (24 mmol) of 1-[(2-benzothienylcarbonyl)amino]cyclohexanecarboxylic acid phenylmethyl ester in 20 ml of tetrahydrofuran, and the mixture was heated under reflux for 3 days. After ether was added to the reaction solution to wash it, the aqueous layer was neutralized by concentrated hydrochloric acid, and the precipitated crystal was collected by filtration. The obtained crystal was dried under reduced pressure to obtain 6.1 g (80%) of the title compound.